Cas no 3311-61-3 (Cyclohexanone, 2-(4-quinolinyl)-)
3311-61-3 structure
Product Name:Cyclohexanone, 2-(4-quinolinyl)-
CAS No:3311-61-3
MF:C15H15NO
MW:225.285703897476
CID:1460289
PubChem ID:12307397
Update Time:2025-04-20
Cyclohexanone, 2-(4-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-(4-quinolinyl)-
- 2-quinolin-4-ylcyclohexan-1-one
- 3311-61-3
- SCHEMBL19993921
- DTXSID80486909
- 2-(Quinolin-4-yl)cyclohexanone
-
- Inchi: 1S/C15H15NO/c17-15-8-4-2-6-13(15)11-9-10-16-14-7-3-1-5-12(11)14/h1,3,5,7,9-10,13H,2,4,6,8H2
- InChI Key: VALAVCAYYXZOEG-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1C1C=CN=C2C=CC=CC=12
Computed Properties
- Exact Mass: 225.11545
- Monoisotopic Mass: 225.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
Cyclohexanone, 2-(4-quinolinyl)- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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